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Compound of Interest

Compound Name: 1,1,1-Trimethoxy-2-methylpropane

Cat. No.: B1345135 Get Quote

Trimethyl orthoisovalerate, also known as 1,1,1-trimethoxypentane, is a valuable orthoester in

modern organic synthesis.[1][2] While its structure may appear straightforward, its utility in the

construction of complex molecular architectures, particularly in the realm of pharmaceutical and

natural product synthesis, is significant. This guide serves as a comprehensive resource for

researchers, scientists, and drug development professionals on the effective sourcing,

handling, and application of this versatile reagent.

1.1 Chemical Identity and Physicochemical Properties

Understanding the fundamental properties of trimethyl orthoisovalerate is crucial for its safe

and effective use in the laboratory.
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Property Value Source

CAS Number 13820-09-2 [2]

Molecular Formula C8H18O3 [2][3]

Molecular Weight 162.23 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [4]

Boiling Point 164-166 °C [2][4]

Density 0.941 g/mL at 25 °C [2][4]

Refractive Index n20/D 1.410 [2]

Flash Point 42 °C (107.6 °F) - closed cup [2]

Solubility

Soluble in ether, alcohols, and

benzene.[5] Moisture sensitive.

[3][6]

1.2 Significance in Modern Organic Synthesis and Drug Development

Orthoesters, including trimethyl orthoisovalerate, are important building blocks in organic

chemistry.[7] They serve as precursors for a variety of functional groups and are instrumental in

carbon-carbon bond-forming reactions. One of the most notable applications of trimethyl

orthoisovalerate is in the Johnson-Claisen rearrangement, a powerful method for the

stereoselective synthesis of γ,δ-unsaturated esters.[8][9][10][11] This reaction is particularly

valuable in the synthesis of complex natural products and active pharmaceutical ingredients

(APIs), where precise control of stereochemistry is often a critical requirement. Additionally,

trimethyl orthoisovalerate finds use in the preparation of various heterocyclic compounds, such

as 1,2,4-triazolo[1,5-c]pyrimidine derivatives which have applications as human adenosine A3

receptor ligands.[4]

1.3 The Importance of Supplier Selection in Ensuring Reproducibility and Safety

The success and reproducibility of a chemical synthesis are intrinsically linked to the quality of

the starting materials. For a reagent like trimethyl orthoisovalerate, impurities can have a

significant impact on reaction outcomes, leading to side reactions, lower yields, and purification
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challenges. Therefore, careful selection and qualification of a commercial supplier are

paramount to ensure the integrity of your research and development efforts.

Identifying High-Quality Commercial Suppliers: A
Due Diligence Checklist
Navigating the landscape of chemical suppliers requires a systematic approach to ensure the

procurement of high-purity and reliable reagents.

2.1 Key Quality Parameters for Trimethyl Orthoisovalerate

When evaluating potential suppliers, consider the following quality parameters:

Purity/Assay: Typically specified as a percentage (e.g., 97%).[2][4] Higher purity generally

leads to cleaner reactions.

Imurity Profile: While not always detailed on the product page, a comprehensive Certificate

of Analysis (CoA) should provide information on the levels of key impurities.

Analytical Methods: The supplier should specify the analytical techniques used to determine

purity, such as Gas Chromatography (GC).

2.2 Interpreting Supplier Documentation: A Guide to Certificates of Analysis (CoA) and Safety

Data Sheets (SDS)

Certificate of Analysis (CoA): This document provides lot-specific data on the purity and

physical properties of the chemical. Always request a CoA for the specific lot you are

purchasing.

Safety Data Sheet (SDS): The SDS is a critical document that outlines the hazards, safe

handling procedures, personal protective equipment (PPE) recommendations, and

emergency response measures for the chemical.[3][5][6]

2.3 Table of Reputable Commercial Suppliers

The following table provides a non-exhaustive list of commercial suppliers of trimethyl

orthoisovalerate. It is essential to consult the supplier's website for the most up-to-date
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information.

Supplier Product Name Purity
Available
Quantities

Link to
Product Page

Sigma-Aldrich
Trimethyl

orthovalerate
97% 5 g, 25 g --INVALID-LINK--

TCI Chemicals
Trimethyl

Orthovalerate
>97.0% (GC) 25 mL, 100 mL --INVALID-LINK--

Fisher Scientific
Trimethyl

orthovalerate
97% 5 g, 25 g --INVALID-LINK--

Simson Pharma
Trimethyl

Orthovalerate
High Quality

Custom

Synthesis
--INVALID-LINK--

Otto Chemie
Trimethyl

orthovalerate
97% 25 g, 100 g, 1 kg --INVALID-LINK--

CymitQuimica
Trimethyl

Orthovalerate
Not Specified Not Specified --INVALID-LINK--

Monachem
Trimethyl Ortho

Valerate
Not Specified Wholesaler --INVALID-LINK--

2.4 Workflow for Supplier Qualification

A systematic approach to qualifying a new supplier is crucial for maintaining experimental

consistency. The following workflow can be adapted to your institution's specific requirements.
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Identify Potential
Suppliers

Review Product
Specifications & SDS

Request Lot-Specific
Certificate of Analysis (CoA)

Perform In-House QC
(e.g., NMR, GC-MS)

CoA Meets Specs
Reject Supplier

CoA Fails Specs

Conduct Small-Scale
Test Reaction

QC Pass

QC Fail

Approve SupplierReaction Successful

Reaction Fails
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A workflow for qualifying new chemical suppliers.

Applications in Synthetic Chemistry: A Practical
Guide
The synthetic utility of trimethyl orthoisovalerate is best illustrated through its application in

powerful C-C bond-forming reactions.

3.1 Mechanism Spotlight: The Johnson-Claisen Rearrangement

The Johnson-Claisen rearrangement is a highly reliable method for the synthesis of γ,δ-

unsaturated esters from allylic alcohols.[8][10][11] The reaction proceeds through a series of

steps initiated by acid catalysis, leading to the formation of a key ketene acetal intermediate,

which then undergoes a[5][5]-sigmatropic rearrangement.[9][12]
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Mechanism
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Mechanism of the Johnson-Claisen rearrangement.
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3.2 Protocol: Synthesis of a γ,δ-Unsaturated Ester using Trimethyl Orthoisovalerate

This protocol is a general guideline for performing a Johnson-Claisen rearrangement with an

allylic alcohol and trimethyl orthoisovalerate. Reaction conditions may need to be optimized for

specific substrates.

Materials and Reagents:

Allylic alcohol (1.0 eq)

Trimethyl orthoisovalerate (3.0 - 5.0 eq)

Propionic acid (catalytic, ~0.1 eq)

High-boiling solvent (e.g., toluene or xylene), if necessary

Anhydrous sodium sulfate or magnesium sulfate

Solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Round-bottom flask, reflux condenser, magnetic stirrer, and heating mantle

Standard glassware for workup and purification

Step-by-Step Procedure:

To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the

allylic alcohol (1.0 eq) and trimethyl orthoisovalerate (3.0-5.0 eq).

Add a catalytic amount of propionic acid (e.g., using a microsyringe).

Heat the reaction mixture to a gentle reflux (typically 110-140 °C).[12] The progress of the

reaction should be monitored by a suitable technique, such as Thin Layer Chromatography

(TLC) or Gas Chromatography (GC).

Upon completion, allow the reaction mixture to cool to room temperature.

Remove the excess trimethyl orthoisovalerate and propionic acid under reduced pressure.
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Work-up:

Dilute the residue with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

Wash the organic layer with saturated aqueous sodium bicarbonate solution to neutralize

any remaining acid, followed by a wash with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter and concentrate the organic layer in vacuo.

Purification:

The crude product can be purified by flash column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

Characterization:

Characterize the purified γ,δ-unsaturated ester using standard analytical techniques

(NMR, IR, Mass Spectrometry).

3.3 Emerging Applications

The versatility of orthoesters like trimethyl orthoisovalerate continues to be explored in various

fields. Their use as dehydrating agents, in the synthesis of complex heterocyclic scaffolds, and

as protecting groups for carboxylic acids highlights their broad utility in organic synthesis.[7][13]

[14][15]

Safe Handling, Storage, and Disposal of Trimethyl
Orthoisovalerate
Adherence to strict safety protocols is non-negotiable when working with any chemical reagent.

4.1 Understanding the Hazards: Flammability and Reactivity

Flammability: Trimethyl orthoisovalerate is a flammable liquid and vapor.[2] Keep away from

heat, sparks, open flames, and hot surfaces.[5] Use explosion-proof electrical and ventilating

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://pdfs.semanticscholar.org/3ee2/51c50040128b52276b5a297aad7d949b3b36.pdf
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra05276k
https://www.nbinno.com/article/pharmaceutical-intermediates/versatility-trimethyl-orthoformate-chemical-synthesis-jg
https://www.researchgate.net/publication/343692946_Applications_of_alkyl_orthoesters_as_valuable_substrates_in_organic_transformations_focusing_on_reaction_media
https://www.sigmaaldrich.com/TW/zh/product/aldrich/254517
https://www.tcichemicals.com/BE/en/sds/O0068_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


equipment.[3][6]

Reactivity: It is sensitive to moisture and may decompose in the presence of strong acids.[3]

[6] It is incompatible with strong oxidizing agents.[3]

Health Hazards: Causes serious eye irritation and may cause skin and respiratory irritation.

[2]

4.2 Recommended Laboratory Practices for Safe Handling

Work in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, flame-

retardant lab coat, and chemical-resistant gloves.[5]

Ground and bond containers when transferring material to prevent static discharge.[6]

Have an appropriate fire extinguisher (e.g., dry chemical, CO2) readily available.[3]

4.3 Long-term Storage Conditions to Maintain Reagent Integrity

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.[3][5][6]

The product is moisture-sensitive; storage under an inert atmosphere (e.g., nitrogen or

argon) is recommended to prevent degradation.[3][6]

4.4 Waste Disposal Considerations

Dispose of waste in accordance with local, regional, and national regulations.[3] Chemical

waste generators must determine whether a discarded chemical is classified as a hazardous

waste.[3]

Conclusion: Strategic Sourcing for Successful
Research
Trimethyl orthoisovalerate is a powerful reagent for the discerning synthetic chemist. A

thorough understanding of its properties, coupled with a strategic approach to supplier
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selection and safe handling, will empower researchers to leverage its full potential in advancing

their scientific endeavors. By prioritizing quality and safety, the scientific community can ensure

the reliability and reproducibility of their results, ultimately accelerating the pace of discovery

and innovation in drug development and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1345135#commercial-suppliers-of-trimethyl-
orthoisovalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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